Cas no 83440-29-3 (1-(2-ethyl-1H-benzimidazol-1-yl)-Ethanone)

1-(2-ethyl-1H-benzimidazol-1-yl)-Ethanone structure
83440-29-3 structure
Product Name:1-(2-ethyl-1H-benzimidazol-1-yl)-Ethanone
CAS No:83440-29-3
MF:C11H12N2O
MW:188.225782394409
CID:854220
PubChem ID:45078254
Update Time:2025-04-19

1-(2-ethyl-1H-benzimidazol-1-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(2-ethyl-1H-benzimidazol-1-yl)-Ethanone
    • 1-(2-Ethyl-1H-benzimidazol-1-yl)ethanone
    • 1H-Benzimidazole,1-acetyl-2-ethyl-(9CI)
    • 1-(2-Ethyl-1H-benzo[d]imidazol-1-yl)ethanone
    • 83440-29-3
    • Inchi: 1S/C11H12N2O/c1-3-11-12-9-6-4-5-7-10(9)13(11)8(2)14/h4-7H,3H2,1-2H3
    • InChI Key: RKADZWDHVPFJBE-UHFFFAOYSA-N
    • SMILES: O=C(C)N1C2C=CC=CC=2N=C1CC

Computed Properties

  • Exact Mass: 188.094963011g/mol
  • Monoisotopic Mass: 188.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 34.9Ų
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